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Compound of Interest

Compound Name: 3-Amino-5-methylpyridine

Cat. No.: B1272045 Get Quote

This guide provides an in-depth analysis of the molecular structure and properties of 3-Amino-
5-methylpyridine, a pivotal chemical intermediate in the pharmaceutical and agrochemical

industries.[1] Intended for researchers, scientists, and professionals in drug development, this

document summarizes key quantitative data and visualizes its chemical structure.

Molecular Properties and Identification
3-Amino-5-methylpyridine, also known as 5-methylpyridin-3-amine, is a substituted pyridine

derivative.[2] Its unique arrangement of an amino group and a methyl group on the pyridine

ring makes it a versatile building block in organic synthesis.[1]
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Property Value Source

Molecular Formula C6H8N2
PubChem[2], Sigma-Aldrich,

Matrix Scientific[3]

Molecular Weight 108.14 g/mol
PubChem[2], Sigma-Aldrich,

Matrix Scientific[3]

IUPAC Name 5-methylpyridin-3-amine PubChem[2]

CAS Number 3430-19-1
Sigma-Aldrich, ChemBK[4],

Chem-Impex[1]

SMILES CC1=CC(=CN=C1)N PubChemLite[5]

InChI
InChI=1S/C6H8N2/c1-5-2-

6(7)4-8-3-5/h2-4H,7H2,1H3
PubChem[2], PubChemLite[5]

Appearance
Off-white to yellow or brown

crystalline powder
Chem-Impex[1]

Melting Point 59-65 °C Matrix Scientific[3]

Molecular Structure Visualization
The structural arrangement of 3-Amino-5-methylpyridine is crucial for its chemical reactivity

and application in synthesis. The following diagram illustrates the connectivity of atoms within

the molecule.

Caption: Molecular structure of 3-Amino-5-methylpyridine.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-Amino-5-methylpyridine
are extensive and proprietary to various research and manufacturing entities. However, a

general synthetic approach involves the reaction of pyridine with ethylene glycol amine under

specific conditions, followed by purification through distillation or crystallization.[4] For analytical

characterization, techniques such as Gas Chromatography (GC) are commonly employed to

determine purity, which is typically ≥97.0%.[1][6] Further structural elucidation is achieved
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through spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

It is important to note that specific experimental conditions, such as reaction times,

temperatures, and catalyst choices, can vary significantly and are often detailed in patented

literature or internal standard operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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